L-DOPA (sodium)
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Overview
Description
Levodopa is the naturally occurring form of DIHYDROXYPHENYLALANINE and the immediate precursor of DOPAMINE. Unlike dopamine itself, it can be taken orally and crosses the blood-brain barrier. It is rapidly taken up by dopaminergic neurons and converted to DOPAMINE.
Scientific Research Applications
Transport in Cerebral Endothelial Cells
L-DOPA exhibits interactions with other compounds such as 3-O-methyl-L-DOPA (3-OM-L-DOPA) in the transport process involving rat capillary cerebral endothelial cells. These interactions involve competitive inhibition, indicating a complex mechanism of uptake and competition at the cellular level (Gomes & Soares-da-Silva, 1999).
Anti-Tumor Properties
Studies have shown that L-DOPA methyl ester can exhibit in vivo antitumor activity in various tumor systems, indicating a potential application in cancer therapy (Wick, 1977).
Role in Dyskinesia
L-DOPA-induced dyskinesia, particularly in Parkinson's disease, involves complex mechanisms of both presynaptic and postsynaptic plasticity. Understanding these mechanisms could lead to better management of Parkinson's disease symptoms (Cenci & Lundblad, 2006).
Influence on Dopamine Synthesis
The formation of dopamine in human renal cortex is influenced by sodium and ouabain concentrations, with L-DOPA playing a key role in this synthesis process (Soares-da-Silva, Pestana, & Fernandes, 1993).
Relation to Hypertension
Research indicates that catechol-O-methyltransferase (COMT) gene disruption, which affects the metabolism of L-DOPA, can influence resistance to salt-induced hypertension, highlighting L-DOPA's role in blood pressure regulation (Helkamaa et al., 2003).
properties
CAS RN |
63302-01-2 |
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Product Name |
L-DOPA (sodium) |
Molecular Formula |
9H10NNaO4 |
Molecular Weight |
219.17 |
IUPAC Name |
sodium (S)-2-amino-3-(3,4-dihydroxyphenyl)propanoate |
InChI |
InChI=1S/C9H11NO4.Na/c10-6(9(13)14)3-5-1-2-7(11)8(12)4-5;/h1-2,4,6,11-12H,3,10H2,(H,13,14);/q;+1/p-1/t6-;/m0./s1 |
InChI Key |
LRRQZAXMUDRSPC-RGMNGODLSA-M |
SMILES |
O=C([O-])[C@@H](N)CC1=CC=C(O)C(O)=C1.[Na+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Levodopa |
Origin of Product |
United States |
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